Cas no 5747-92-2 (Ethyl 1-benzylpyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-benzylpyrrolidine-3-carboxylate
• CAS No: 5747-92-2
• Molecular Formula: C₁₄H₁₉NO₂
• Molecular Weight: 233.30616
• MDL: MFCD04039852
• CID: 46150
• PubChem ID: 329771076

Ethyl 1-benzylpyrrolidine-3-carboxylate Properties

Names and Identifiers

• Ethyl 1-benzylpyrrolidine-3-carboxylate
• 1-Benzylpyrrolidine-3-carboxylic acid ethyl ester
• 1-Benzyl-pyrrolidine-3-carboxylic acid ethyl ester
• Ethyl 1-benzyl-pyrrolidine-3-carboxylate
• ETHYL-1-BENZYL-3-PYRROLIDINECARBOXYLATE
• DTXSID60973004
• J-520526
• 1-benzyl-3-carboethoxypyrrolidine
• 5747-92-2
• AM20040751
• FT-0635833
• CS-W001598
• Ethyl 1-benzyl-pyrrolidine-3-carboxylate, AldrichCPR
• AC-1442
• N-BENZYL-3-ETHOXYCARBONYLPYRROLIDINE
• CYPXEPWPTXKUPL-UHFFFAOYSA-N
• AB17393
• AKOS015843412
• DS-0693
• EN300-73332
• (+/-) Ethyl N-benzyl-3-pyrrolidinylcarboxylate
• A8193
• MFCD04039852
• 3-Pyrrolidinecarboxylic acid, 1-(phenylmethyl)-, ethyl ester
• ethyl-N-benzyl-3-pyrrolidine carboxylate
• SY005553
• SCHEMBL1545229
• ethyl1-benzylpyrrolidine-3-carboxylate
• N-Benzyl Pyrrolidine-3-carboxylic acid ethyl ester
• DB-013395

• MDL： MFCD04039852
• InChIKey： CYPXEPWPTXKUPL-UHFFFAOYSA-N
• Inchi： 1S/C14H19NO2/c1-2-17-14(16)13-8-9-15(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• SMILES： CCOC(=O)C1CCN(CC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 233.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 233.141579
• Heavy Atom Count: 17
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 2.00950
• PSA: 29.54000
• Refractive Index: 1.542
• Boiling Point: 308.8℃ at 760 mmHg
• Flash Point: 107.442℃
• Density: 1.099

Ethyl 1-benzylpyrrolidine-3-carboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：Store at room temperature
• Risk Phrases： 25
• Signal Word：Danger
• HazardClass：IRRITANT

Ethyl 1-benzylpyrrolidine-3-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters